2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine

Specification

• CAS No.: 2034499-85-7
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.43
• IUPAC Name: 2-(1-benzylsulfonylpyrrolidin-3-yl)oxy-4,6-dimethylpyrimidine
• Standard InChI: InChI=1S/C17H21N3O3S/c1-13-10-14(2)19-17(18-13)23-16-8-9-20(11-16)24(21,22)12-15-6-4-3-5-7-15/h3-7,10,16H,8-9,11-12H2,1-2H3
• Standard InChI Key: MMRRTJAMODEOEP-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)OC2CCN(C2)S(=O)(=O)CC3=CC=CC=C3)C

Introduction

2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine is a complex organic compound belonging to the class of heterocyclic compounds, specifically as a pyrimidine derivative. This molecule integrates a pyrimidine core with a benzylsulfonyl group and a pyrrolidine moiety, making it of interest in medicinal chemistry for the development of new therapeutic agents.

Synthesis Methods

The synthesis of 2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine involves established techniques in organic chemistry. The process may include:

• Starting Materials: Pyrimidine derivatives and sulfonylated compounds.

• Reaction Conditions: Temperature control, solvent selection, and the use of catalysts like Lewis acids to enhance yields and selectivity.

• Purification Techniques: Recrystallization or chromatography to isolate the target compound from by-products.

Potential Applications

This compound has potential applications in medicinal chemistry, particularly in the development of new therapeutic agents. Modifications in the pyrimidine structure can affect binding affinity and selectivity towards target enzymes or receptors.

Chemical Reactions and Interactions

2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine can undergo various chemical reactions typical for pyrimidines and sulfonamides. Common reagents include strong acids, bases, and oxidizing agents. Reaction conditions significantly influence reaction pathways and yields.

Comparison with Similar Compounds

While specific data on 2-((1-(Benzylsulfonyl)pyrrolidin-3-yl)oxy)-4,6-dimethylpyrimidine is limited, similar compounds like (S)-1-Benzyl-3-[(P-tolylsulfonyl)oxy]pyrrolidine offer insights into the properties of sulfonated pyrrolidines. The latter has a molecular weight of 331.4 g/mol and is classified under the same general chemical categories.

Research Findings and Data

Property	Value/Description
Molecular Weight	Approximately 336.41 g/mol
Molecular Formula	Contains C, H, N, O, S
Synthesis Conditions	Temperature control, specific solvents (e.g., DMF, DCM), catalysts (e.g., Lewis acids)
Potential Applications	Medicinal chemistry, therapeutic agents
Chemical Reactions	Typical for pyrimidines and sulfonamides